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Compound of Interest

Compound Name: 17-Chloro-7-heptadecyne

Cat. No.: B15369609

Application Notes and Protocols for 17-Chloro-7-
heptadecyne

Disclaimer: 17-Chloro-7-heptadecyne is a specialized chemical compound primarily identified
in natural product research. As such, comprehensive, publicly available safety data, such as a
formal Material Safety Data Sheet (MSDS), is limited. The following procedures are based on
the general principles of safe laboratory practice for handling halogenated organic compounds
and alkynes. A thorough risk assessment should be conducted before commencing any work
with this substance.

Introduction

17-Chloro-7-heptadecyne is a long-chain chloroalkyne that has been identified in various
natural sources and is a subject of research for its potential biological activities. Due to its
chemical structure—containing both a halogen and a triple bond—specific precautions are
necessary to ensure safe handling and storage to minimize risks to laboratory personnel.

Hazard Identification and Risk Assessment

Given the presence of a chloro- group, 17-Chloro-7-heptadecyne should be treated as a
potentially hazardous substance. Halogenated organic compounds can be irritants to the skin,
eyes, and respiratory system, and some are known to have more severe health effects with
prolonged exposure.[1] A risk assessment is a critical first step before handling this compound.

[2]
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2.1 Potential Hazards

Hazard Type

Description

Health Hazards

May cause irritation to the skin, eyes, and
respiratory tract.[1] Prolonged or repeated
exposure may have adverse effects on internal
organs such as the liver and kidneys.[1] Some
halogenated hydrocarbons are suspected

carcinogens.[1]

Physical Hazards

The flammability of 17-Chloro-7-heptadecyne is
not specifically known. While many halogenated
solvents are not highly flammable, they can
decompose in a fire to produce highly toxic
fumes.[1][3]

Environmental Hazards

Halogenated organic compounds should be
prevented from entering the environment.[4]
Dispose of waste in designated halogenated

waste streams.[5][6]

Personal Protective Equipment (PPE)

Standard laboratory PPE is mandatory when handling 17-Chloro-7-heptadecyne.

PPE Item

Specification

Eye Protection

Chemical splash goggles or safety glasses.[1]

Hand Protection

Nitrile gloves.[1] Check for breakthrough times if

prolonged contact is anticipated.

Body Protection

A buttoned lab coat.[1]

Respiratory Protection

All handling of the solid compound or its
solutions should be performed in a certified
chemical fume hood to avoid inhalation of dust

or vapors.[5]
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Safe Handling Procedures

4.1 General Handling

Work Area: All manipulations of 17-Chloro-7-heptadecyne should be conducted within a
properly functioning chemical fume hood.[5]

Avoid Contact: Minimize skin and eye contact.[5] In case of accidental contact, flush the
affected area with copious amounts of water for at least 15 minutes and seek medical
attention.

Aerosol and Dust Prevention: When handling the solid form, take care to avoid generating
dust. If working with solutions, prevent the formation of aerosols.

Hygiene: Wash hands thoroughly with soap and water after handling the compound.[3]

4.2 Spill Response

Small Spills: For minor spills within a chemical fume hood, absorb the material with an inert
absorbent material (e.g., vermiculite, sand). Place the absorbed material into a sealed,
labeled container for disposal as halogenated waste.

Large Spills: Evacuate the area and prevent entry. Alert the appropriate safety personnel.

Storage Procedures

Proper storage is crucial to maintain the integrity of 17-Chloro-7-heptadecyne and to ensure

safety.
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Storage Condition

Recommendation

Temperature Store in a cool, dry place.[7]
Ventilation Store in a well-ventilated area.[7]
Keep in a tightly sealed, clearly labeled
container.[1] Polyethylene or glass containers
Container are generally suitable for halogenated

compounds; avoid metal containers due to

potential corrosion.[3]

Incompatibilities

Store away from strong oxidizing agents, acids,

and bases.[3]

Waste Disposal

All waste containing 17-Chloro-7-heptadecyne must be treated as hazardous waste.

o Waste Collection: Collect all waste (solid and liquid) in a designated, properly labeled

"Halogenated Organic Waste" container.[5][6]

» Disposal: Do not dispose of this compound down the drain.[5] Follow all local, state, and

federal regulations for hazardous waste disposal.

Experimental Protocols

7.1 Protocol for Preparing a Stock Solution

e Pre-Experiment Checklist:

o Ensure a chemical fume hood is available and certified.

o Gather all necessary PPE (goggles, nitrile gloves, lab coat).

o Have a designated "Halogenated Organic Waste" container ready.

e Procedure:
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1. Tare a suitable vial with a secure cap on an analytical balance inside a chemical fume
hood.

2. Carefully add the desired mass of 17-Chloro-7-heptadecyne to the vial, avoiding dust
generation.

3. Record the mass and securely cap the vial.
4. In the fume hood, add the desired volume of a suitable solvent to dissolve the compound.
5. Mix gently until the solid is fully dissolved.

6. Label the solution clearly with the compound name, concentration, solvent, date, and your
initials.

7. Store the stock solution according to the procedures outlined in Section 5.0.

Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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